Cas no 5248-20-4 (2H-1-Benzopyran-2-one, 6-hydroxy-4,7-dimethyl-)

• Product Name: 2H-1-Benzopyran-2-one, 6-hydroxy-4,7-dimethyl-
• CAS No: 5248-20-4
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 1577992
• PubChem ID: 4226464
• Update Time: 2025-04-21

2H-1-Benzopyran-2-one, 6-hydroxy-4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 6-hydroxy-4,7-dimethyl-
• 6-hydroxy-4,7-dimethylchromen-2-one
• AKOS022643237
• 5248-20-4
• DTXSID40401017
• 6-hydroxy-4,7-dimethyl-2H-chromen-2-one

• Inchi： 1S/C11H10O3/c1-6-4-11(13)14-10-3-7(2)9(12)5-8(6)10/h3-5,12H,1-2H3
• InChI Key： WPUXTFGYXNEYBJ-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C=C(C(C)=CC1=2)O)=O

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins